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Compound of Interest

Compound Name: Salvianolic acid Y

Cat. No.: B10829698 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate and

essential safety and logistical information for Salvianolic acid Y, including operational

procedures and disposal plans, to foster a secure laboratory environment.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of Salvianolic acid Y is

fundamental for its safe handling.

Property Data Reference

Molecular Formula C36H30O16 [1]

Molecular Weight 718.61 g/mol [1]

Appearance White to tan powder [2]

Solubility Soluble in water (≥5 mg/mL) [2]

Storage Temperature
Powder: -20°C; In solvent:

-80°C
[1]

Hazard Identification and Classification
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Salvianolic acid Y is classified with the following hazards according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity 1
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects.[1]

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize exposure risks and

maintain the integrity of Salvianolic acid Y.

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn when handling Salvianolic acid Y
to prevent exposure.

Equipment Specification

Eye Protection Safety goggles with side-shields.[1]

Hand Protection Protective gloves (e.g., nitrile or neoprene).[1][3]

Body Protection
Impervious clothing, such as a lab coat or

disposable gown.[1][3]

Respiratory Protection

A suitable respirator, such as a fit-tested N95 or

N100 NIOSH-approved mask, should be used,

especially when handling the powder form to

avoid dust and aerosol formation.[1][3]

Handling Procedures
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Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

avoid inhalation of dust or aerosols.[1][4] Ensure that a safety shower and eyewash station

are readily accessible.[1][4]

Hygiene Practices: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

the laboratory area where the chemical is handled.[1][5]

Storage Conditions
Container: Keep the container tightly sealed.[1]

Environment: Store in a cool, well-ventilated area away from direct sunlight and sources of

ignition.[1]

Temperature: For the powder form, store at -20°C.[1] If dissolved in a solvent, store at -80°C.

[1]

Disposal Plan
Proper disposal of Salvianolic acid Y and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal
Chemical Waste: Dispose of Salvianolic acid Y and any solutions containing it as

hazardous waste.[1] The disposal must be carried out by a licensed professional waste

disposal service in accordance with local, state, and federal regulations.[6]

Contaminated Materials: Any materials that have come into contact with Salvianolic acid Y,

such as gloves, pipette tips, and empty containers, should be considered contaminated and

disposed of as hazardous waste.[4][5]

Spill Management
In the event of a spill, follow these procedures to mitigate exposure and environmental release.

Evacuate: Evacuate non-essential personnel from the spill area.[4]
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Ventilate: Ensure the area is well-ventilated.[4]

Contain: For liquid spills, absorb the material with an inert, finely-powdered liquid-binding

material such as diatomite or universal binders.[1][4] For solid spills, carefully clean up

without creating dust.[6]

Decontaminate: Decontaminate the spill area and any affected equipment by scrubbing with

alcohol.[1][5]

Dispose: Collect all contaminated materials in a sealed container for disposal as hazardous

waste.[1][4]

Experimental Protocols
While specific experimental protocols for Salvianolic acid Y are not detailed in the safety data

sheets, the following procedural guidelines are based on standard laboratory practices for

handling hazardous chemicals.

Protocol for Weighing and Preparing Solutions
Preparation: Don all required personal protective equipment (goggles, gloves, lab coat,

respirator).

Weighing: Conduct the weighing of powdered Salvianolic acid Y inside a chemical fume

hood or a balance enclosure to prevent the generation of airborne dust.

Dissolving: Add the desired solvent to the weighed powder in a suitable container within the

fume hood. Gently swirl or vortex to dissolve. Avoid heating unless specified in a validated

protocol, as this may degrade the compound.

Labeling: Clearly label the container with the compound name, concentration, solvent, and

date of preparation.

Storage: Store the prepared solution at -80°C in a tightly sealed container.[1]

Workflow for Safe Handling of Salvianolic Acid Y
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The following diagram illustrates the logical workflow for the safe handling of Salvianolic acid
Y, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Salvianolic acid Y.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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